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Introduction

Methamphetamine, a potent central nervous system stimulant, undergoes extensive
metabolism in the human body, leading to the formation of various metabolites. Among these,
pholedrine (4-hydroxymethamphetamine) emerges as a significant product of aromatic
hydroxylation, primarily catalyzed by the cytochrome P450 2D6 (CYP2D6) enzyme.[1][2] The
presence and concentration of pholedrine and its conjugates, such as pholedrine sulphate, in
biological samples are of considerable interest in clinical and forensic toxicology, as well as in
understanding the pharmacokinetics and pharmacodynamics of methamphetamine. This
technical guide provides a comprehensive overview of pholedrine sulphate as a metabolite of
methamphetamine, focusing on quantitative data, experimental protocols for its detection, and
the underlying metabolic pathways.

Data Presentation: Quantitative Analysis of
Methamphetamine and its Metabolites

The following tables summarize quantitative data on the concentrations of methamphetamine
and its metabolites, including pholedrine, in various biological matrices. These values are
compiled from studies involving controlled administration and analysis of samples from
methamphetamine users.
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Table 1: Urinary Concentrations of Pholedrine Conjugates in Methamphetamine Users|[3]

Metabolite

Concentration Range (pg/mL)

p-hydroxymethamphetamine-sulphate
(Pholedrine Sulphate)

0.02-21.7

p-hydroxymethamphetamine-glucuronide

<0.02 - 2.43

Table 2: Plasma Concentrations of Methamphetamine and Amphetamine after Controlled Oral

Administration[4][5]

Analyte Dose Cmax (pglL) Tmax (h)
) 10 mg (four times
Methamphetamine ] 14.5-33.8 2-12
daily)
, 20 mg (four times
Methamphetamine 26.2-44.3 2-12

daily)

) 10 mg (four times
Amphetamine )
daily)

_ 20 mg (four times
Amphetamine )
daily)

Note: Data on plasma concentrations of pholedrine after controlled methamphetamine

administration is limited in the reviewed literature.

Table 3: Concentrations of Pholedrine in a Fatal Intoxication Case[6][7]

Biological Matrix

Pholedrine Concentration

Blood (antemortem) 16.1 pg/mL

Urine (antemortem) 1120 pg/mL

Heart Blood (postmortem) 23.0 pg/mL

Liver (postmortem) 27.3 po/g
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Metabolic Pathways of Methamphetamine

Methamphetamine is primarily metabolized in the liver through three main pathways:

o Aromatic Hydroxylation: This pathway leads to the formation of p-hydroxymethamphetamine
(pholedrine). This reaction is predominantly catalyzed by the polymorphic enzyme
Cytochrome P450 2D6 (CYP2D6).[1][2]

¢ N-demethylation: This process results in the formation of amphetamine, another
psychoactive stimulant.

o Beta-hydroxylation: This pathway produces norephedrine.

The following diagram illustrates the primary metabolic pathways of methamphetamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pholedrine Sulphate: A Key Metabolite of
Methamphetamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366943#pholedrine-sulphate-as-a-metabolite-of-
methamphetamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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